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A thorough investigation into the scientific literature and publicly available data reveals no

evidence of a compound designated "JCC76" with demonstrable antitumor properties. It is

highly probable that the query refers to the Jurkat 76 (J76) T-cell line, a crucial tool in cancer

immunotherapy research. This guide will clarify the nature of the J76 cell line and its application

in evaluating novel cancer therapies, while also addressing the initial query's likely

misconception.

While no direct antitumor agent named JCC76 was identified, the J76 cell line is instrumental in

the development of such therapies. The Jurkat 76 cell line is a subclone of the human Jurkat T-

cell line that lacks endogenous T-cell receptor (TCR) alpha and beta chains.[1] This unique

characteristic makes it an ideal platform for expressing exogenous TCRs that recognize

specific tumor antigens, thereby allowing researchers to study the efficacy of engineered T-cell

therapies.[1]

The Role of Jurkat 76 in Adoptive T-Cell Therapy
Research
Adoptive T-cell therapy is a promising form of cancer treatment that involves isolating a

patient's own T-cells, genetically modifying them to recognize and attack cancer cells, and then

reinfusing them into the patient. The J76 cell line plays a vital role in the preclinical evaluation

of these genetically engineered T-cells.
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By introducing specific TCRs into J76 cells, scientists can create reporter cell lines that signal

when the engineered TCR successfully recognizes its target antigen on a cancer cell.[1] This

allows for the rapid and standardized screening of various TCR constructs and the optimization

of T-cell-based cancer treatments.

Key Experimental Applications of the J76 Cell Line:
TCR and Chimeric Antigen Receptor (CAR) Function Evaluation: Researchers use J76-

based reporter systems to assess the activation of key transcription factors involved in T-cell

activation, such as NF-κB, NFAT, and AP-1, upon antigen recognition.[1]

Antigen-Specific Response Testing: The engineered J76 cells can be co-cultured with tumor

cell lines that endogenously express the target antigen or are loaded with specific antigenic

peptides to determine the specificity and potency of the introduced TCR.[1]

Enhancement of T-cell Response: The J76 platform can be used to test strategies for

augmenting the antitumor response, such as the co-expression of adhesion molecules or

chimeric co-stimulatory receptors.[1]

Experimental Workflow: Utilizing the J76 Reporter
System
The following diagram illustrates a typical experimental workflow for evaluating TCR function

using the Jurkat 76 reporter cell line.
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Experimental Workflow: TCR Evaluation using J76 Reporter Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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